Cas no 690645-97-7 (4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid)

• Product Name: 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid
• CAS No: 690645-97-7
• MF: C₁₄H₁₁Cl₂NO₄S
• MW: 360.212440729141
• CID: 3092366
• PubChem ID: 2214643
• Update Time: 2025-05-19

4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid
• SR-01000280931
• F9995-0613
• 4-[[(2,6-dichlorophenyl)sulfonylamino]methyl]benzoic Acid
• 690645-97-7
• AKOS000813194
• SR-01000280931-1

• Inchi： 1S/C14H11Cl2NO4S/c15-11-2-1-3-12(16)13(11)22(20,21)17-8-9-4-6-10(7-5-9)14(18)19/h1-7,17H,8H2,(H,18,19)
• InChI Key： PMTMMSYXKKHOOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NCC1C=CC(C(=O)O)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 358.9785844Da
• Monoisotopic Mass: 358.9785844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid

Research Briefing on 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid (CAS: 690645-97-7)

4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid (CAS: 690645-97-7) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the context of enzyme inhibition and anti-inflammatory therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a compound of interest for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid on carbonic anhydrase isoforms, a family of enzymes implicated in various physiological and pathological processes. The research demonstrated that the compound exhibits selective inhibition against CA-IX and CA-XII, isoforms overexpressed in hypoxic tumor environments. This selectivity suggests its potential as a targeted therapeutic agent for cancer treatment, particularly in tumors resistant to conventional therapies.

Further research has explored the anti-inflammatory properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings position 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid as a promising candidate for the development of novel anti-inflammatory drugs, with potential applications in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid have also been a focus of recent research. Advances in green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes, as reported in a 2023 ACS Sustainable Chemistry & Engineering article. These developments are critical for scaling up production while minimizing environmental impact, addressing one of the key challenges in pharmaceutical manufacturing.

In conclusion, 4-(((2,6-dichlorophenyl)sulfonamido)methyl)benzoic acid (CAS: 690645-97-7) represents a versatile compound with significant potential in both oncology and immunology. Its dual role as an enzyme inhibitor and anti-inflammatory agent underscores its value in drug discovery. Future research directions may include in vivo efficacy studies, pharmacokinetic profiling, and further structural optimization to enhance its therapeutic index. The ongoing investigations into this compound highlight its promise as a cornerstone for next-generation therapeutics in the chemical and biomedical fields.